Cas no 1517051-26-1 ((4-bromo-2-chlorophenyl)methanesulfonyl chloride)

• Product Name: (4-bromo-2-chlorophenyl)methanesulfonyl chloride
• CAS No: 1517051-26-1
• MF: C₇H₅BrCl₂O₂S
• MW: 303.988398313522
• MDL: MFCD26064574
• CID: 4603500
• PubChem ID: 83748714
• Update Time: 2025-06-11

(4-bromo-2-chlorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-chlorophenyl)methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 4-bromo-2-chloro-

• MDL： MFCD26064574
• Inchi： 1S/C7H5BrCl2O2S/c8-6-2-1-5(7(9)3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： DKFHGYLVFZYLCQ-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(Br)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-bromo-2-chlorophenyl)methanesulfonyl chloride

Introduction to (4-bromo-2-chlorophenyl)methanesulfonyl chloride (CAS No. 1517051-26-1)

(4-bromo-2-chlorophenyl)methanesulfonyl chloride (CAS No. 1517051-26-1) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a brominated and chlorinated phenyl group attached to a methanesulfonyl chloride moiety. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The chemical structure of (4-bromo-2-chlorophenyl)methanesulfonyl chloride can be represented as C₉H₇BrClO₃S. The presence of the bromine and chlorine atoms imparts halogen-specific reactivity, while the sulfonyl chloride group provides electrophilic character, making it an excellent reagent for nucleophilic substitution reactions. This reactivity profile has been extensively studied in recent years, leading to its widespread use in the synthesis of complex organic molecules and pharmaceutical intermediates.

In the realm of pharmaceutical research, (4-bromo-2-chlorophenyl)methanesulfonyl chloride has shown promise as a key intermediate in the development of novel drugs. Its ability to participate in selective functional group transformations allows chemists to introduce specific functionalities into target molecules with high precision. For instance, recent studies have demonstrated its utility in the synthesis of anti-cancer agents and anti-inflammatory drugs. The compound's reactivity and structural flexibility make it an attractive choice for researchers aiming to optimize drug candidates for improved efficacy and reduced side effects.

Beyond pharmaceutical applications, (4-bromo-2-chlorophenyl)methanesulfonyl chloride has found use in materials science, particularly in the development of advanced polymers and coatings. The unique combination of halogenated and sulfonyl functionalities can enhance the thermal stability, mechanical strength, and chemical resistance of materials. Researchers have explored its potential in creating novel polymer architectures that exhibit enhanced performance characteristics, such as improved barrier properties and increased durability.

The synthesis of (4-bromo-2-chlorophenyl)methanesulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-bromo-2-chlorobenzyl alcohol with thionyl chloride or other sulfurylating agents. Advances in green chemistry have led to the development of more environmentally friendly methods for its production, reducing the environmental impact associated with its synthesis.

In terms of safety and handling, it is important to note that (4-bromo-2-chlorophenyl)methanesulfonyl chloride is a reactive compound that should be handled with appropriate precautions. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to prevent degradation or unwanted reactions.

The ongoing research into (4-bromo-2-chlorophenyl)methanesulfonyl chloride continues to uncover new applications and improve existing methodologies. Recent studies have focused on optimizing its use in catalytic processes, enhancing its reactivity through the introduction of novel catalysts, and exploring its potential in combination therapies for complex diseases. These advancements underscore the compound's significance in both academic and industrial settings.

In conclusion, (4-bromo-2-chlorophenyl)methanesulfonyl chloride (CAS No. 1517051-26-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions to complex problems. As research continues to advance, the potential uses for this compound are likely to expand further, solidifying its position as a key player in modern chemistry.